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Compound of Interest

Compound Name: 2-Bromopyrazine

Cat. No.: B1269915

Physical Properties of 2-Bromopyrazine: A
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the known physical properties of 2-
Bromopyrazine, a heterocyclic organic compound of interest in medicinal chemistry and
materials science. Due to the limited availability of detailed experimental data in peer-reviewed
literature, this document summarizes the reported values and outlines standardized
experimental protocols for the determination of its melting and boiling points.

Core Physical Properties

2-Bromopyrazine is consistently reported as a liquid at standard ambient temperature and
pressure, suggesting a melting point below 25 °C. The available quantitative data for its
physical properties are summarized in the table below.
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Physical Property Value Notes

Reported as "N/A" in some

databases. As a liquid at room

Melting Point Not available _ _ _
temperature, its melting point
is below ambient temperature.

Boiling Point 183.0 +20.0 °C At 760 mmHg.[1]

Experimental Protocols

Detailed experimental procedures for the determination of the physical properties of 2-
Bromopyrazine are not readily available in the surveyed literature. Therefore, this section
outlines standard laboratory methodologies that can be employed for this purpose.

Determination of Melting Point (Capillary Method)

Given that 2-Bromopyrazine is a liquid at room temperature, its melting point would be
determined using a cryostat or a low-temperature melting point apparatus. The general
principle of the capillary method would be adapted for sub-zero temperatures.

o Sample Preparation: A small sample of 2-Bromopyrazine is introduced into a capillary tube,
which is then sealed.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus equipped with a
cooling system.

e Cooling and Observation: The sample is frozen by lowering the temperature of the
apparatus. Once solid, the temperature is slowly increased at a controlled rate (e.g., 1-2 °C
per minute).

o Melting Point Determination: The temperature range is recorded from the point at which the
first signs of melting are observed to when the entire sample has transitioned to a liquid
state.

Determination of Boiling Point (Thiele Tube Method)
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The boiling point of a liquid can be accurately determined using a Thiele tube, which allows for
uniform heating of the sample.

e Sample Preparation: A small quantity (a few milliliters) of 2-Bromopyrazine is placed in a
small test tube. A capillary tube, sealed at one end, is inverted and placed within the test
tube containing the sample.

o Apparatus Setup: The test tube assembly is attached to a thermometer and placed in a
Thiele tube containing a high-boiling point liquid (e.g., mineral oil), ensuring the sample is
immersed in the oil bath.

e Heating: The side arm of the Thiele tube is gently heated, which induces convection currents
and ensures uniform temperature distribution.

o Observation: As the temperature rises, a steady stream of bubbles will emerge from the
open end of the inverted capillary tube. Heating is then discontinued.

» Boiling Point Determination: The temperature at which the liquid sample begins to be drawn
into the capillary tube upon cooling is recorded as the boiling point. This is the temperature at
which the vapor pressure of the liquid equals the atmospheric pressure.

Logical Workflow for Physical Property
Determination

The following diagram illustrates the logical workflow for obtaining and presenting the physical
properties of a chemical compound like 2-Bromopyrazine.
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Caption: Workflow for Physical Property Data Compilation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. m.youtube.com [m.youtube.com]

« To cite this document: BenchChem. [Physical properties of 2-Bromopyrazine (melting point,
boiling point)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1269915#physical-properties-of-2-bromopyrazine-
melting-point-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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